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Compound of Interest

Compound Name: 4-Fluoro-2-iodobenzaldehyde
CAS No.: 909545-47-7
Cat. No.: B1443373
Get Quote
. J

Executive Summary & Chemical Profile

Disposal of 4-Fluoro-2-iodobenzaldehyde requires strict adherence to Halogenated Organic
Waste protocols. Unlike standard organic waste, the presence of both lodine (a heavy halogen)
and Fluorine necessitates specific incineration conditions to prevent the release of toxic iodine
vapors and corrosive hydrofluoric acid (HF).

Core Directive: Do NOT commingle this substance with non-halogenated solvents (e.qg.,
Acetone, Ethanol) or aqueous waste streams.

Chemical Identity & Hazard Matrix
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Parameter

Data

Operational Implication

Chemical Name

4-Fluoro-2-iodobenzaldehyde

Primary identifier for waste

tags.

CAS Number

112897-04-8 (Verify on specific
bottle)

Use for precise inventory

tracking.

Functional Groups

Aldehyde (-CHO), Aryl lodide,
Aryl Fluoride

Aldehyde: Air-sensitive
(oxidizes to acid). Halogens:
Requires high-temp

incineration with scrubbing.

GHS Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.), H335 (Resp.[1] Irrit.)

Standard PPE (Nitrile gloves,
goggles) required.

Waste Class

Halogenated Organic

CRITICAL: Must go into the

"Halogenated" waste stream.

[2131(4]

Strategic Waste Segregation (The "Why")

As researchers, we must understand the downstream causality of our disposal choices.

e The lodine Factor: lodine-carbon bonds are weaker than other halogen bonds. Upon

standard combustion, they can release elemental iodine (

), which is corrosive and toxic. Specialized facilities use scrubbers to capture this.

e The Fluorine Factor: Combustion of fluoro-organics generates Hydrogen Fluoride (HF). If

mixed with standard non-halogenated waste sent to general fuel-blending facilities, this can

damage incinerator linings and violate emissions permits.

o The Aldehyde Factor: Aldehydes slowly oxidize to carboxylic acids (in this case, 4-fluoro-2-

iodobenzoic acid). While not explosive, this lowers the pH of the waste container over time.

Do not store in metal containers.

Operational Disposal Protocol
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Follow this self-validating workflow to ensure compliance and safety.

Phase 1: Pre-Disposal Stabilization

» Solid Waste: If the material is a solid powder, no pretreatment is necessary.

e Liquid Waste (Solutions): Ensure the solvent is compatible with HDPE (High-Density
Polyethylene).

o Self-Validation: Check the pH of the solution. If pH < 3 (indicating oxidation to acid),
neutralize slightly with Sodium Bicarbonate before adding to the main waste carboy to
prevent off-gassing or container degradation.

Phase 2: Packaging & Labeling

» Select Container: Use HDPE or Glass containers. Avoid metal cans due to potential acidity.
e Segregation: Pour into the container marked "HALOGENATED ORGANIC WASTE".

e Labeling:

[¢]

Attach a hazardous waste tag immediately.[3]

o

Write out the full chemical name: "4-Fluoro-2-iodobenzaldehyde".

o

Check the box for "Halogenated".[3][4][5]

o

List the solvent composition if in solution (e.g., "10% 4-Fluoro-2-iodobenzaldehyde in
Dichloromethane").

Phase 3: Visual Decision Logic

The following diagram illustrates the decision-making process for segregating this specific
compound.
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Waste Generation:
4-Fluoro-2-iodobenzaldehyde

Physical State?

Solid / Powder Solution / Mother Liquor

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Pack in HDPE Jar No (Ethanol, Ethyl Acetate)

Check pH

RCACICULDOR (\cutralize if Acidic)

Force into Halogenated Stream
(Due to Solute)

Stream A: Halogenated Organic Waste
(High Temp Incineration)

Click to download full resolution via product page

Figure 1: Waste segregation logic. Note that even if dissolved in a non-halogenated solvent,
the presence of the solute mandates the Halogenated Waste stream.

Spill Management Protocol

In the event of a spill, immediate containment is required to prevent environmental

contamination.[6]
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Spill Response Workflow

Evacuate & Ventilate: The aldehyde is a respiratory irritant. Ensure fume hoods are active.[3]

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.

Containment:

o Solids: Do not dry sweep (generates dust). Cover with wet paper towels or use a HEPA

vacuum.

o Liquids: Absorb with vermiculite, sand, or commercial "Organic" spill pads. Do not use

paper towels alone as they increase surface area for evaporation.

Disposal of Spill Debris: All contaminated absorbents must be treated as Halogenated

Hazardous Waste.

Solid Spill

Wet Wipe / Scoop
(Avoid Dust)

1. Alert & Protect
(PPE: Nitrile, Goggles)

2. Assess State

3. Double Bag o it
(Polyethylene) 4. Label: 'Halogenated Debris

Liquid Spill

Absorb w/ Vermiculit
(No Paper Towels)

e

Click to download full resolution via product page

Figure 2: Immediate spill response protocol emphasizing containment and proper debris

labeling.

References & Authority

The protocols above are derived from federal regulations and standard chemical hygiene

practices.

o United States Environmental Protection Agency (EPA).Resource Conservation and Recovery
Act (RCRA) Regulations: Hazardous Waste Identification.[7] (40 CFR Part 261).[8] [Link]
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+ American Chemical Society (ACS).ldentifying and Evaluating Hazards in Research
Laboratories.[Link]

¢ Occupational Safety and Health Administration (OSHA).Toxic and Hazardous Substances:
Hazard Communication. (1910.1200).[2][9][10] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1443373?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

